Cas no 1020719-41-8 (Ethyl 3-(Methyl-d3-mercapto)propionate)

Ethyl 3-(Methyl-d3-mercapto)propionate structure

1020719-41-8 structure

Product Name:Ethyl 3-(Methyl-d3-mercapto)propionate

CAS No:1020719-41-8

MF:C₆H₁₂O₂S

MW:151.241765975952

CID:824080

PubChem ID:45039216

Update Time:2025-04-19

Ethyl 3-(Methyl-d3-mercapto)propionate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(Methyl-d3-mercapto)propionate
- 3-(Methyl-d3-thio)propanoic Acid Ethyl Ester
- A-Methylthiopropionate-d3
- Ethyl
- ethyl 3-([D3]methylsulfanyl)propionate
- NSC 165650-d3
- YSNWHRKJEKWJNY-BMSJAHLVSA-N
- Ethyl β-Methylthiopropionate-d3
- Propanoic acid, 3-(methyl-d3-thio)-, ethyl ester
- DTXSID50661963
- Ethyl 3-[(~2~H_3_)methylsulfanyl]propanoate
- AKOS030243156
- ethyl 3-(trideuteriomethylsulfanyl)propanoate
- J-000592
- DB-319407
- 1020719-41-8
- Inchi： 1S/C6H12O2S/c1-3-8-6(7)4-5-9-2/h3-5H2,1-2H3/i2D3
- InChI Key： YSNWHRKJEKWJNY-BMSJAHLVSA-N
- SMILES： S(C([2H])([2H])[2H])CCC(=O)OCC

Computed Properties

Exact Mass: 151.07500
Monoisotopic Mass: 151.07463103g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 5
Complexity: 83.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 51.6Å²

Experimental Properties

Boiling Point: 87-89°C/15mmHg.
PSA: 51.60000
LogP: 1.30260

Ethyl 3-(Methyl-d3-mercapto)propionate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E925102-5mg	Ethyl 3-(Methyl-d3-mercapto)propionate	1020719-41-8		5mg	$ 138.00	2023-09-07
TRC	E925102-50mg	Ethyl 3-(Methyl-d3-mercapto)propionate	1020719-41-8		50mg	$ 1074.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-218374-5mg	Ethyl 3-(Methyl-d3-mercapto)propionate,	1020719-41-8		5mg	￥2106.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-218374-5 mg	Ethyl 3-(Methyl-d3-mercapto)propionate,	1020719-41-8		5mg	￥2,106.00	2023-07-10

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